Cas no 160850-73-7 (1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-, ethyl ester)

1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-, ethyl ester structure
160850-73-7 structure
Product Name:1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-, ethyl ester
CAS No:160850-73-7
MF:C18H15ClN2O2
MW:326.776903390884
CID:1340333
Update Time:2024-08-17

1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-(2-chlorophenyl)-5-phenyl-, ethyl ester
    • Inchi: 1S/C18H15ClN2O2/c1-2-23-18(22)15-12-17(13-8-4-3-5-9-13)21(20-15)16-11-7-6-10-14(16)19/h3-12H,2H2,1H3
    • InChI Key: RTAKIZPRLIGNJW-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C(C2=CC=CC=C2)=CC(C(OCC)=O)=N1

Computed Properties

  • Exact Mass: 326.08235

Experimental Properties

  • Density: 1.23±0.1 g/cm3(Predicted)
  • Boiling Point: 490.5±40.0 °C(Predicted)
  • PSA: 44.12
  • pka: -3.08±0.10(Predicted)
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